Cas no 1188412-38-5 (Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)-)

• Product Name: Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)-
• CAS No: 1188412-38-5
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 5894882
• Update Time: 2025-05-23

Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)-
• Benzeneethanol, 2,3,5-trifluoro-α-methyl-, (αR)-

• Inchi： 1S/C9H9F3O/c1-5(13)2-6-3-7(10)4-8(11)9(6)12/h3-5,13H,2H2,1H3/t5-/m1/s1
• InChI Key： WKTRHSVNRZODEY-RXMQYKEDSA-N
• SMILES： C1(C[C@@H](C)O)=CC(F)=CC(F)=C1F

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 210.3±35.0 °C(Predicted)
• pka: 14.51±0.20(Predicted)

Additional information on Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)-

Recent Advances in the Study of Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)- (CAS: 1188412-38-5): A Comprehensive Research Brief

In recent years, the compound Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)- (CAS: 1188412-38-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated aromatic alcohol has shown promising potential in various applications, including drug development and material science. The unique structural features of this compound, particularly its trifluoromethyl and fluorine substitutions, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

Recent studies have focused on the synthesis and characterization of Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)-, with particular emphasis on its enantioselective preparation. Advanced catalytic methods, such as asymmetric hydrogenation and organocatalysis, have been employed to achieve high enantiomeric purity. These synthetic approaches are critical for ensuring the compound's efficacy and safety in potential therapeutic applications. Furthermore, computational modeling and X-ray crystallography have been utilized to elucidate its three-dimensional structure and intermolecular interactions.

One of the most notable findings in recent research is the compound's role as a key intermediate in the synthesis of novel antiviral and anti-inflammatory agents. Preliminary in vitro studies have demonstrated its ability to modulate specific biochemical pathways, particularly those involving inflammatory cytokines and viral proteases. These findings suggest that Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)- could serve as a foundational building block for next-generation therapeutics targeting diseases such as COVID-19 and rheumatoid arthritis.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in agrochemicals and specialty materials. Its fluorinated structure imparts unique physicochemical properties, such as increased lipophilicity and resistance to degradation, which are highly desirable in crop protection agents and advanced polymers. Recent patents have highlighted its incorporation into novel formulations designed to enhance the efficacy and environmental sustainability of these products.

Despite these advancements, challenges remain in the large-scale production and commercialization of Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)-. Issues such as cost-effective synthesis, scalability, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and exploring greener methodologies, such as biocatalysis and flow chemistry, to overcome these hurdles.

In conclusion, Benzeneethanol, 2,3,5-trifluoro-a-methyl-, (aR)- (CAS: 1188412-38-5) represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Its unique structural attributes and broad applicability underscore its importance in both academic and industrial research. Future studies are expected to further elucidate its mechanistic roles and expand its utility in therapeutic and material science applications.